2-Amino-2-methyl-3-pyridin-2-ylpropanoic acid;dihydrochloride 2-Amino-2-methyl-3-pyridin-2-ylpropanoic acid;dihydrochloride
Brand Name: Vulcanchem
CAS No.: 2567495-17-2
VCID: VC4588792
InChI: InChI=1S/C9H12N2O2.2ClH/c1-9(10,8(12)13)6-7-4-2-3-5-11-7;;/h2-5H,6,10H2,1H3,(H,12,13);2*1H
SMILES: CC(CC1=CC=CC=N1)(C(=O)O)N.Cl.Cl
Molecular Formula: C9H14Cl2N2O2
Molecular Weight: 253.12

2-Amino-2-methyl-3-pyridin-2-ylpropanoic acid;dihydrochloride

CAS No.: 2567495-17-2

Cat. No.: VC4588792

Molecular Formula: C9H14Cl2N2O2

Molecular Weight: 253.12

* For research use only. Not for human or veterinary use.

2-Amino-2-methyl-3-pyridin-2-ylpropanoic acid;dihydrochloride - 2567495-17-2

Specification

CAS No. 2567495-17-2
Molecular Formula C9H14Cl2N2O2
Molecular Weight 253.12
IUPAC Name 2-amino-2-methyl-3-pyridin-2-ylpropanoic acid;dihydrochloride
Standard InChI InChI=1S/C9H12N2O2.2ClH/c1-9(10,8(12)13)6-7-4-2-3-5-11-7;;/h2-5H,6,10H2,1H3,(H,12,13);2*1H
Standard InChI Key MUZWIXHKFIJIHD-UHFFFAOYSA-N
SMILES CC(CC1=CC=CC=N1)(C(=O)O)N.Cl.Cl

Introduction

"2-Amino-2-methyl-3-pyridin-2-ylpropanoic acid;dihydrochloride" is a chemical compound that belongs to the class of substituted amino acids. This compound is of interest due to its structural properties and potential applications in pharmaceutical research, particularly in the synthesis of bioactive molecules.

Synthesis and Preparation

The synthesis of "2-Amino-2-methyl-3-pyridin-2-ylpropanoic acid;dihydrochloride" typically involves:

  • Starting Materials: Pyridine derivatives and methyl acrylates.

  • Reaction Conditions: Controlled addition of reagents under acidic conditions to form the dihydrochloride salt.

  • Purification: Use of recrystallization or chromatography to achieve high purity (>95%) .

Biological Relevance

Although specific biological activities for this compound are not well-documented, its structural similarity to other amino acid derivatives suggests potential applications in:

  • Drug Design: It may serve as a precursor for synthesizing bioactive molecules.

  • Enzyme Inhibition Studies: The pyridine moiety could interact with active sites in enzymes.

Safety and Handling

6.1 GHS Classification
The compound is classified under the Globally Harmonized System (GHS) with the following hazard statements:

  • H302: Harmful if swallowed.

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation .

6.2 Precautionary Measures
PPE such as gloves, goggles, and lab coats should be used during handling.

Research Applications

This compound is primarily used in:

  • Chemical Research: As a building block for synthesizing complex organic molecules.

  • Pharmaceutical Development: Potential use in creating drugs targeting neurological or metabolic pathways.

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